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Cat. No.: B085415

An In-depth Technical Guide to the Ground State and Excited States of Samarium-152

Introduction to Samarium-152

The samarium isotope >2Sm, with 62 protons and 90 neutrons, is a nucleus of significant
interest in nuclear structure physics. It is situated at a critical transitional point on the chart of
nuclides, where nuclear shapes evolve rapidly from spherical to well-deformed.[1] The nucleus
150Sm (N=88) is considered nearly spherical, while 14Sm (N=92) is a well-deformed rotor.[1]
Consequently, >2Sm serves as a classic example of a nucleus at the X(5) critical point of a
guantum shape-phase transition, exhibiting complex phenomena such as shape coexistence
and a rich spectrum of collective excitations.[2][3][4] Its structure provides a stringent test for
various nuclear models.

Ground State Properties

The ground state of an even-even nucleus like *>2Sm is characterized by a spin-parity of Jmt =
0*.[5] This state serves as the foundation upon which rotational and vibrational excited states
are built. 1°2Sm in its ground state possesses a significant prolate deformation, a key feature
that gives rise to its rotational spectrum.[6][7] The degree of this deformation is quantified by
the quadrupole deformation parameter, (3.

Excited States and Collective Band Structures

The low-energy spectrum of 132Sm is dominated by collective excitations, which are organized
into distinct rotational and vibrational bands.
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o Ground-State Band (GSB): This is the yrast band, representing the sequence of states with
the lowest energy for a given angular momentum. It is a rotational band built upon the 0+
ground state, with members having spin and parity of 2+, 4+, 6+, and so on.[8][9] The
energies of these levels approximate the E = A[J(J+1)] pattern characteristic of a quantum
mechanical rotor, although deviations indicate the nucleus is not a perfect rigid rotor.[7]

o Beta-Vibrational Band: The first excited Kt = 0* band, with its bandhead at an excitation
energy of 685 keV, has historically been interpreted as a -vibrational band.[10][11] This
corresponds to collective oscillations in the quadrupole deformation along the symmetry axis.
However, studies using multi-step Coulomb excitation have challenged the simple
interpretation of this band as a pure multi-phonon 3 vibration.[1][10][11]

o Gamma-Vibrational Band: A Kt = 2* band is also observed, which is understood as a y-
vibrational band.[12] This corresponds to collective quadrupole oscillations that break the
axial symmetry of the nucleus.

» Shape Coexistence: A key feature of 1>2Sm is the evidence for shape coexistence, where
states corresponding to different nuclear shapes (e.g., a near-spherical and a deformed
shape) coexist at similar energies and mix with each other.[1][4][13] This mixing is crucial for
accurately describing the electromagnetic transition properties between the different bands.

Quantitative Nuclear Data

The structural properties of >2Sm are quantified through various experimental observables,
including energy levels, spin-parity assignments, electromagnetic transition probabilities, and
deformation parameters.

Table 1: Energy Levels of Low-Lying States in >2Sm

This table summarizes the excitation energies and spin-parity assignments (Jm) for the
members of the ground-state band and the first excited Kt = 0* (beta) band.
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Band Spin-Parity (J) Excitation Energy (keV)
Ground-State o+ 0

2% 121.78

4+ 366.46

6+ 706.89

8* 1125.46

Beta (KTi=0+2) 0+ 684.77

2% 810.46

4+ 1022.9

Data compiled from references[8][9][14].

Table 2: Selected B(E2) Transition Probabilities in *>2Sm

Reduced electric quadrupole transition probabilities, B(E2), are a sensitive measure of nuclear
collectivity and deformation. They are typically given in Weisskopf units (W.u.) or e2b2.

Transition B(E2) Value (e*b?) Reference
2+1 - 0*1 0.735 (15) [15]
4+ - 2+ 1.05 (7) [15]
2+2 (B) - 0*1 0.0125 (9) [15]
2+2 (B) ~ 2*1 0.024 (3) [15]
0*2 (B) - 2+1 0.075 (5) [10]

Table 3: Nuclear Deformation Parameters for *32Sm

The quadrupole (B2) and hexadecapole (32) deformation parameters describe the shape of the
nucleus.
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Parameter Experimental Value Theoretical Model Reference

B2 0.299 (Derived from B(E2)) [7]
Woods-Saxon

B2 0.25 [6][16]

Potential

Woods-Saxon
Ba 0.052 _ [16][17]
Potential

Theoretical Interpretation

To understand the complex structure of 1>2Sm, several theoretical models are employed.

The Interacting Boson Model (IBM)

The Interacting Boson Model (IBM) is highly successful in describing the collective states of
medium to heavy mass nuclei.[15][18] In this model, pairs of valence nucleons (protons or
neutrons) are treated as bosons with angular momentum L=0 (s-bosons) or L=2 (d-bosons).
[18][19] The Hamiltonian of the system is then constructed from interactions between these
bosons. The proton-neutron version of the model (IBM-2) distinguishes between proton and
neutron bosons.[15]

152Sm is considered a prime example of a nucleus residing in a transitional region between the
U(5) dynamical symmetry (describing spherical vibrators) and the SU(3) symmetry (describing
axially symmetric rotors).[2][20] This transitional nature is well-captured by the IBM framework
and is closely related to the X(5) critical point symmetry.[2]
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Caption: Relationship between nuclear models used to describe 152Sm.

Experimental Protocols

The data on >2Sm have been gathered through a variety of sophisticated experimental
techniques over several decades.

Gamma-Ray Spectroscopy

Gamma-ray spectroscopy is a cornerstone technique for studying nuclear structure.[21] It
involves the precise measurement of the energy and intensity of gamma rays emitted from
excited nuclear states.
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e Methodology: For 132Sm, a common method is to study the gamma rays following the beta
decay of 1°2Eu.[22][23] A source of 1>2Eu is placed near a high-resolution gamma-ray
detector. As 1>2Eu decays, it populates various excited states in 1°2Sm, which then de-excite
by emitting gamma rays. Modern experiments use arrays of high-purity germanium (HPGe)
detectors, often surrounded by Compton suppression shields, to achieve high sensitivity and
energy resolution.[23] By analyzing gamma-gamma coincidences (detecting two gamma
rays in cascade simultaneously), a detailed level scheme of the nucleus can be constructed.
[23][24]

o Data Analysis: The resulting gamma-ray spectrum consists of sharp peaks corresponding to
specific transitions.[21] The position of each peak gives the transition energy, and its area
gives the intensity. From this information, energy levels are determined, and branching ratios
for the de-excitation of each level are calculated.
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Caption: A typical workflow for a gamma-ray spectroscopy experiment.
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Coulomb Excitation

Coulomb excitation is a powerful tool for probing the collective properties of nuclei without the

complications of nuclear reactions.[25]

Methodology: A beam of ions is accelerated to an energy below the Coulomb barrier (the
energy required to overcome the electrostatic repulsion between the projectile and target
nuclei) and directed at a target containing the nucleus of interest (or a beam of 152Sm ions is
used on a heavy target).[26] The interaction is purely electromagnetic. The passing
projectile’s electric field excites the target nucleus to low-lying collective states. The
subsequent de-excitation gamma rays are detected, often in coincidence with the scattered
particles.[25][26] Multi-step Coulomb excitation, where a nucleus is excited through several
consecutive steps (e.g., 0t — 2* — 4%), is particularly effective for studying rotational bands.
[1][11]

Data Analysis: The cross-section (or probability) for exciting each state is measured. Since
the electromagnetic interaction is well understood, these cross-sections can be directly
related to the E2 (and other) matrix elements connecting the states, providing precise values
for B(E2) transition strengths and spectroscopic quadrupole moments.[25]

Inelastic Scattering

Inelastic scattering experiments, such as neutron inelastic scattering (n,n'y), provide

complementary information.

Methodology: A beam of monoenergetic particles (e.g., neutrons) impinges on a 152Sm
target. The incoming particle scatters inelastically, leaving the target nucleus in an excited
state. The scattered particle's energy is reduced by the amount of the excitation energy. By
detecting the emitted gamma rays from the de-excitation of 1>2Sm, one can identify the

populated states.[10]

Data Analysis: This technique is less selective to purely collective states compared to
Coulomb excitation but can populate a wider variety of states, including those of non-
collective character. The analysis of the gamma-ray yields as a function of beam energy can
provide information about the spin and parity of the excited states.
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Caption: Simplified low-lying level scheme of 152Sm.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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